Cas no 2228554-44-5 (2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228554-44-5
• MF: C₁₁H₁₂FNO₂S
• MW: 241.281885147095
• CID: 6126686
• PubChem ID: 165885182
• Update Time: 2025-06-15

2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride
• 2228554-44-5
• EN300-2001872

• Inchi： 1S/C11H12FNO2S/c1-13-7-5-9-3-2-4-10(11(9)13)6-8-16(12,14)15/h2-5,7H,6,8H2,1H3
• InChI Key： OVBAKAIHJUSGPU-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=C2C=CN(C)C=12)(=O)(=O)F

Computed Properties

• Exact Mass: 241.05727796g/mol
• Monoisotopic Mass: 241.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.4Ų

Additional information on 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2228554-44-5 and Product Name: 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride

2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride (CAS No. 2228554-44-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of sulfonyl fluorides, which are known for their versatile applications in medicinal chemistry due to their ability to act as intermediates in the synthesis of biologically active molecules. The presence of a fluoro substituent in its structure enhances its reactivity and binding affinity, making it a valuable tool in the design of novel therapeutic agents.

The structure of 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride features a benzene ring substituted with a methyl group at the 1-position and an indole moiety at the 7-position, connected to an ethane sulfonamide group. This unique arrangement imparts specific electronic and steric properties that make it particularly useful in drug discovery. The indole scaffold is well-documented for its role in various pharmacological activities, including modulation of neurotransmitter systems and anti-inflammatory effects.

In recent years, there has been a surge in research focused on indole derivatives due to their potential therapeutic applications. Studies have demonstrated that compounds containing the indole core can interact with a wide range of biological targets, making them promising candidates for treating conditions such as depression, cancer, and neurodegenerative diseases. The sulfonyl fluoride group in 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride further enhances its utility by allowing for selective modifications and functionalizations, which are crucial steps in the development of novel drug candidates.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel scaffolds that exhibit improved pharmacokinetic properties and reduced toxicity compared to existing therapeutic agents. For instance, recent studies have shown that derivatives of 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride can be used to create potent inhibitors of enzymes involved in cancer progression. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a lead molecule in oncology research.

The fluoro substituent in the molecule is particularly noteworthy, as fluorine atoms are frequently incorporated into drugs due to their ability to improve metabolic stability, binding affinity, and oral bioavailability. The presence of this atom in 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride contributes to its high reactivity and makes it an attractive building block for medicinal chemists. Furthermore, fluorine atoms can participate in hydrogen bonding interactions with biological targets, which can enhance the efficacy of drug candidates.

Recent advancements in computational chemistry have also facilitated the exploration of 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride's potential applications. Molecular modeling studies have revealed that this compound can interact with specific amino acid residues in protein targets, suggesting its suitability for designing small-molecule inhibitors. These insights have guided researchers in optimizing the compound's structure to maximize its binding affinity and selectivity.

In addition to its pharmaceutical applications, 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride has shown promise in materials science research. Its unique structural features make it a candidate for developing novel materials with enhanced electronic properties. For example, researchers have explored its potential use in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its ability to form stable conjugated systems.

The synthesis of 2-(1-methyl-1H-indol-7-yl)ethane-1-sulfonyl fluoride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that researchers can reliably utilize this compound in their studies. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods play a crucial role in constructing the desired molecular framework.

The growing interest in indole derivatives has spurred numerous collaborations between academic institutions and pharmaceutical companies aimed at discovering new therapeutic agents. 2-(1-methyl-1H-indol-7-ylyethane sulfonamide, as it is also referred to, continues to be a focal point in these efforts due to its versatile reactivity and potential biological activity. As research progresses, it is anticipated that new applications for this compound will emerge, further solidifying its importance in both academic and industrial settings.

In conclusion,2-(1-methyl-H-indol-y ethane sulfonamide, CAS No. 2228554445, represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop innovative therapeutic agents with improved efficacy and safety profiles. As our understanding of its properties continues to expand, this compound is poised to play an increasingly important role in future scientific endeavors.